Cas no 1774902-62-3 (3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine)
3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine is a heterocyclic compound featuring a pyridine core linked to an oxadiazole moiety. Its unique structure, combining nitrogen-rich aromatic systems, makes it a valuable intermediate in medicinal chemistry and agrochemical research. The ethyl-substituted oxadiazole enhances lipophilicity, potentially improving bioavailability, while the aminopyridine group offers versatile reactivity for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to engage in hydrogen bonding and π-stacking interactions. Its stability under physiological conditions further supports its utility in drug discovery and development.
![3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine structure](https://ossimg.kuujia.com/scimg/1775000/1774902-62-3x500.png)
1774902-62-3 structure
Product Name:3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine
CAS No:1774902-62-3
MF:C9H10N4O
MW:190.201900959015
CID:5162112
Update Time:2025-10-29
3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine
- 2-Pyridinamine, 3-(3-ethyl-1,2,4-oxadiazol-5-yl)-
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- Inchi： 1S/C9H10N4O/c1-2-7-12-9(14-13-7)6-4-3-5-11-8(6)10/h3-5H,2H2,1H3,(H2,10,11)
- InChI Key： LHQPTEPSTVNZCS-UHFFFAOYSA-N
- SMILES： C1(N)=NC=CC=C1C1ON=C(CC)N=1
3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511092-1g |
3-(3-Ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-amine |
1774902-62-3 | 97% | 1g |
$764 | 2023-02-17 |
3-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-pyridin-2-ylamine Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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